Cas no 914223-36-2 (Ethyl 5-bromo-4-methyl-2-oxo-1H-pyridine-3-carboxylate)

• Product Name: Ethyl 5-bromo-4-methyl-2-oxo-1H-pyridine-3-carboxylate
• CAS No: 914223-36-2
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 2622580
• PubChem ID: 53412295
• Update Time: 2024-10-26

Ethyl 5-bromo-4-methyl-2-oxo-1H-pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-BROMO-2-HYDROXY-4-METHYLNICOTINATE
• Ethyl 5-bromo-4-methyl-2-oxo-1H-pyridine-3-carboxylate
• AKOS015967559
• 914223-36-2

• Inchi： 1S/C9H10BrNO3/c1-3-14-9(13)7-5(2)6(10)4-11-8(7)12/h4H,3H2,1-2H3,(H,11,12)
• InChI Key： GRCUFNQNQDBSAU-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C(C(=O)OCC)=C1C)=O

Computed Properties

• Exact Mass: 258.98441g/mol
• Monoisotopic Mass: 258.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 1